ABSTRACTWaterlogging due to excessive rainfall has become a factor limiting flax production in southern China. This has led to morphology alteration, and biomass and yield reduction in field crop production. Flax variety Zhongyama 1 was planted in sand culture, and the adaptive mechanisms of the responses to waterlogging in the fast growth and harvest stage were determined. According to the results, height and total biomass decreased significantly under waterlogged conditions during the fast growth period; furthermore, in the harvest stage, flax height increased significantly, whereas the technical length, fork diameter, and weight decreased significantly. For gene expression, the gene of glucose, glutathione metabolism, was up-regulated in shoot, and the gene of phenylpropanoid metabolic, lignin, was up-regulated in root. The results suggested that the synthesis and degradation of lignin is involved in flax resistance to waterlogging, especially in terms of phenylpropanoid biosynthesis, glycolysis, and metabolism of plant hormone signal transduction. Furthermore, unpaired electrons flowing through the electron transport chain may react with oxygen to produce ROS and hamper plant growth, development, and survival.

ABSTRACTThis study aims to explore Cordia africana seeds as an alternative source of cellulose and MCC due to depletion of the major commercial sources such as wood pulp, and cotton. Cellulose was extracted from Cordia africana seeds employing a chlorine-free treatment approach, followed by partial depolymerization using acid hydrolysis to obtain microcrystalline cellulose (MCC). The untreated seeds, as-extracted cellulose, and MCC were investigated for yield, chemical composition, functionality, crystallinity, morphology, diameter, and thermal stability. The cellulose content increased from 30% (w/w) in the untreated seeds to 80.2% (w/w) in cellulose and 88.1% (w/w) in the MCC. The removal of non-cellulosic constituents was confirmed by the results obtained from Fourier-transform infrared spectroscopy, X-ray diffraction, Scanning electron microscopy, and Thermogravimetric analysis (TGA)/Derivative thermogravimetry (DTG). The crystallinity index of as-obtained cellulose and MCC increased from 32.38% (untreated seeds) to 68.28 (cellulose) and 73.19% (MCC) with chemical treatments. The extracted samples exhibited characteristic peaks of Cellulose I at around 15°, 16°, 22°, and 34°. Th e TGA/DTG results confirmed the cellulose and MCC had higher thermal stability than the untreated seeds. This study shows that cellulose and MCC can be obtained from unexploited source, Cordia africana seeds, for promising applications in various industries.

ABSTRACTStrength properties of paper are of great significance in terms of its mechanical performance and are attributed to cellulosic fibers. When filler is used in papermaking, the cost and strength properties get reduced but optical properties are improved. So far, modification of fillers using chitosan (CH) is not explored in such a way that all aspects of wet-end of papermaking get covered. The novelty lies in showing the effect of CH as filler modifier at various doses on different fillers and the wet-end application of modified fillers at different doses along with other additives used in papermaking. The impact of addition of modified fillers on end paper properties is also analyzed. Here, CH was applied to modify fillers characteristics so that the ash in paper can be increased without compromising the strength properties. Three different doses (0.25%, 0.50% and 1.00%) of CH were added to the fillers. The addition of modified fillers to bleached mixed hardwood (BMHW) pulp increased the filler retention in paper while the reduction in strength properties was found to be less and in some properties even an increase was observed. The particle size distributions of fillers were found to be affected after modification of fillers.

ABSTRACTOil flax stems are often burnt because of the low fiber content; this issue is especially serious in Kazakhstan. To solve this problem, this study aimed to determine which flax resources could exhibit a significant increase in stem yield without a decrease in seed yield. In a previous study in 2019, we tested seven types of flax stems at the research site of the S. Seifullin KATU campus. Here, a further investigation of the same resources, which was conducted in 2020, is described. According to the results, the UF03, UF05, and UF06 showed higher dynamics of plant height in the budding and blooming stages compared to a local Kazakhstani variety; this result greatly differed compared with the data from 2019. UF03 yielded the best oil quality, especially in terms of the linolenic acid and linoleic acid contents. UF02 had good performance in terms of yield and the largest fat content of all resources. More foreign flax resources should be introduced to improve the development of the flax industry in Kazakhstan.

ABSTRACTDevelopment and useful utilization of materials from agricultural wastes and biomass feedstock for the textile-finishing industry is of great significance to the research community worldwide. In this work, a sustainable and green chitosan and waste onion peel extract (CS-OS) composite material is prepared by the co-precipitation method and applied onto cotton fabrics for the development of antibacterial and radical-scavenging textiles. The composite was loaded onto cotton with and without citric acid as a cross-linker to obtain final textile substrate with durable functions. The composite formation and the coated cotton fabrics were examined using SEM, FT-IR, and TGA techniques. Antioxidant activity of the finished fabrics was evaluated using the DPPH assay, and antibacterial tests were performed using the colony counting method. The results revealed that composite-treated cotton showed good radical-scavenging and antibacterial activities. It was found that citric acid-cross-linked cotton fabrics displayed enhanced antibacterial and antioxidant properties.

ABSTRACTIn order to realize the anhydrous dyeing of linen fabric with reactive dyes in supercritical CO2, a supercritical CO2 ionic liquid reverse micelle system was constructed, and the dyeing process of linen fabric in this system was studied. In this system, linen fabric can be dyed with reactive dyes without special pretreatment. The results show that the dyeing depth of linen fabric can be significantly improved by increasing the amount of surfactant. With the increase in temperature, the dyeing depth first increases and then decreases. The dyeing pressure displays little effect on the dyeing depth. After dyeing, there are a lot of floating colors on the surface of the fabric. Increasing the temperature and prolonging the dyeing time are conducive to dye fixation on the fabric. Adding a certain amount of dimethyl sulfoxide (DMSO) to the system can improve the dyeing performance significantly. In this paper, the best dyeing conditions of linen fabric are as follows: w, 1.2; surfactant conc. 3.5 × 10−2 g/mL; T, 90°C; t, 180 min; p, 21MPa; DMSO concentration, 76.8 mmol/L.

ABSTRACTThe physical and mechanical properties of German Angora rabbit fiber obtained from the Northeast region of India were studied. The fiber fineness, staple length, diameter, and medullation of the overall fleece of the rabbit were 0.22 ± 0.04 tex, 09.10 ± 2.21 cm, 23.5 ± 1.04 µm, and 85.46 ± 1.23%, respectively. The cross-sectional shape was found elliptical to oval, and the average tenacity, breaking elongation, specific work of rupture, and initial modulus were 24.78 ± 11.48 cN/tex, 28.78 ± 09.06%, 3.46 ± 2.31cN/tex, and 1065.13 ± 826.67 cN/tex, respectively. The whiteness index average ash and moisture content were 61.24 ± 2.32, 1.36 ± 0.12, and 10.43 ± 0.57%, respectively. Three blend ratios of Angora rabbit fiber and viscose fiber (50:50, 25:75, and 0:100) were used to make yarns having 55 tex, 86 tex, and 97 tex linear density from each blend. Tenacity and breaking elongation significantly (p = .00) increased with an increase in the rabbit fiber composition in the blend and was maximum at the 50:50 blend (7.79 ± 1.92 cN/tex and 7.64 ± 1.70%, respectively). Yarn diameter increased with the increase in yarn count. With the decrease in the rabbit fiber composition from 50% to 25% in the yarn, the friction coefficient increased and the abrasion resistance decreased significantly (p = .00).

ABSTRACTWith the technological advances in wearable and portable electronic devices, the demands for associated technologies including flexible energy storage devices increase. Among many types of energy storage devices, flexible supercapacitors (FSCs) are highly attractive in comparison with others as they exhibit high power density, high storage density, and mechanical stability. In particular, carbon nanotubes (CNTs) are being widely used as the electrode materials for FSCs, owing to their mechanical strength and outstanding electrical performance. Herein, we classified CNT-based FSCs according to the structural types of CNTs and the materials incorporated. The unique structures and properties of the three types of CNTs (single-walled CNTs (SWCNT), double-walled CNTs (DWCNT), and multi-walled CNTs (MWCNT)) are compared and the mechanisms of FSCs are discussed. Finally, a summary of the overall electrochemical properties and current development of the reported FSC electrodes based on SWCNT, DWCNT, and MWCNT are presented thoroughly.

ABSTRACTIn this study, an attempt is made to check whether a hybrid composite made up of both synthetic and natural fibers (Carbon and Cordia Dichotoma respectively) can be made bio-degradable, at least to some extent, without much compromising on the mechanical properties. Hybrid composites were prepared by reinforcing alkali treated Cordia dichotoma and carbon fibers into epoxy resin using hand lay-up method. By varying the number of layers of fibers in the composite specimen and fixing 20% fiber weight for all composites, nine distinct combinations of specimens were prepared. The maximum tensile strength of 386.68 MPa, flexural strength of 647.08 MPa, and impact energy of 4.82 J were obtained for composites produced with pure carbon fiber, whereas hybrid composite exhibit tensile strength of 367.76 MPa, flexural strength of 646.41MPa and impact energy of 4.74 J. The interfacial bonding between the fibers and matrix of tested specimens was studied using a scanning electron microscope (SEM), as well as the arrangement of fibers within the matrix for the manufactured composite. Thermogravimetric analysis (TGA) was used to investigate thermal stability, and it was found that it was thermally stable up to 415°C. 9. Crystallinity value increases from 20% carbon fiber to 20% alkali fiber.

ABSTRACTThe use of composite materials with natural fiber reinforcement (CMNFR) has experienced rapid development in the automotive industry to apply synthetic materials that are expensive and not environmentally friendly. Biocomposite is a composite consisting of a polymer matrix and natural fiber reinforcement. Natural fiber materials are used as a substitute for conventional non-renewable reinforcing materials. This study uses the vacuum-assisted resin infusion (VARI) process to fabricate composites using woven kenaf and jute from natural fiber. The Taguchi experimental design method with L273 as an orthogonal array matrix was used in this research to obtain the optimum CMNFR fabrication parameters. Response Surface Methodology is used to obtain the optimal response value based on microstructural analysis. The factors used were NaOH treatment (4, 6, 8 wt%), water absorption test (6, 12, 24 hours), and fiber type (KF, JF, KF-JF). The study’s results found a combination of optimization of CMNFR manufacturing parameters using RSM, namely, A1B1C2 with a mean material strength of 0.241 J/mm2 (impact strength) and a combination of A1B3C1 parameters with a mean material strength of 94.8650 MPa (flexural strength). It was also found that the presence of contaminants and voids harmed the mechanical properties.